2-Ethoxypyridine-3-boronic acid
Overview
Description
2-Ethoxypyridine-3-boronic acid is a unique chemical compound with the empirical formula C7H10BNO3 . It has a molecular weight of 166.97 . The SMILES string representation of this compound is CCOc1ncccc1B(O)O .
Molecular Structure Analysis
The InChI representation of 2-Ethoxypyridine-3-boronic acid is 1S/C7H10BNO3/c1-2-12-7-6(8(10)11)4-3-5-9-7/h3-5,10-11H,2H2,1H3 .Chemical Reactions Analysis
Boronic acids, such as 2-Ethoxypyridine-3-boronic acid, have unique physicochemical and electronic characteristics . They are considered Lewis acids, having a pKa value of 4–10 . They are also considered bioisosteres of carboxylic acids .Physical And Chemical Properties Analysis
2-Ethoxypyridine-3-boronic acid is a solid substance . It has a density of 1.2±0.1 g/cm3, a boiling point of 334.3±52.0 °C at 760 mmHg, and a flash point of 156.0±30.7 °C .Scientific Research Applications
2-Ethoxypyridine-3-boronic acid: A Comprehensive Analysis
Sensing Applications: Boronic acids, including compounds like 2-Ethoxypyridine-3-boronic acid, are known for their utility in various sensing applications. They interact with diols and strong Lewis bases such as fluoride or cyanide anions, which can be leveraged in homogeneous assays or heterogeneous detection methods .
Cell Culture and Transfection: In the realm of bioprocessing, cell culture, and transfection, boronic acids may play a role in modifying cell surface properties or in the delivery of genetic material into cells for gene therapy applications .
Flow Cytometry: Flow cytometry is a technique used in cancer research and other fields to analyze the characteristics of cells or particles. Boronic acids could potentially be involved in the preparation or staining processes .
Chromatography: Boronic acids can be used in chromatography for the separation of complex mixtures. They may function as stationary phases or as part of the mobile phase to interact with analytes .
Cancer Research: Boronic acids have been explored for their potential use in cancer research, possibly due to their ability to interact with various biological molecules that could be relevant in cancer pathogenesis .
Safety and Hazards
Mechanism of Action
Target of Action
Boronic acids, including 2-ethoxypyridine-3-boronic acid, are commonly used in suzuki-miyaura cross-coupling reactions . In these reactions, the boronic acid acts as a nucleophile, targeting electrophilic carbon atoms in organic compounds .
Mode of Action
In Suzuki-Miyaura cross-coupling reactions, 2-Ethoxypyridine-3-boronic acid interacts with its targets through a process called transmetalation . This process involves the transfer of the boronic acid group from boron to a transition metal, such as palladium . The transition metal then forms a new bond with the electrophilic carbon atom in the organic compound .
Biochemical Pathways
The Suzuki-Miyaura cross-coupling reaction is a key biochemical pathway involving 2-Ethoxypyridine-3-boronic acid . This reaction enables the formation of carbon-carbon bonds, which are fundamental in organic synthesis . The downstream effects include the synthesis of complex organic compounds, including pharmaceuticals and polymers .
Result of Action
The molecular and cellular effects of 2-Ethoxypyridine-3-boronic acid’s action are primarily related to its role in the formation of carbon-carbon bonds . This can lead to the synthesis of a wide range of organic compounds, with potential applications in various fields such as pharmaceuticals and materials science .
properties
IUPAC Name |
(2-ethoxypyridin-3-yl)boronic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10BNO3/c1-2-12-7-6(8(10)11)4-3-5-9-7/h3-5,10-11H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FXUMKSCYKPOZOO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(N=CC=C1)OCC)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10BNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80461872 |
Source
|
| Record name | 2-Ethoxypyridine-3-boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80461872 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.97 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Ethoxypyridine-3-boronic acid | |
CAS RN |
854373-97-0 |
Source
|
| Record name | 2-Ethoxypyridine-3-boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80461872 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4'-(Methylsulfonyl)-[1,1'-biphenyl]-2-amine hydrochloride](/img/structure/B151074.png)
